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Compound of Interest

Compound Name: Sodium Dodecylbenzenesulfonate

Cat. No.: B1140886 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Sodium Dodecylbenzenesulfonate, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental protection.

Immediate Safety and Handling
Before handling or disposing of Sodium Dodecylbenzenesulfonate, it is imperative to be

familiar with its hazards. This substance is harmful if swallowed, causes skin irritation, and can

cause serious eye damage.[1] Always work in a well-ventilated area and avoid generating dust.

[2][1]

Personal Protective Equipment (PPE) required:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use appropriate chemical-resistant gloves.[3]

Body Protection: Wear a lab coat or other protective work clothing.[4]

In case of exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with large amounts of water for at least 15 minutes, holding

eyelids apart. Seek immediate medical attention.[1][4]
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Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

plenty of water.[5][4] If irritation persists, consult a physician.[6]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control

center immediately.[2][6]

Inhalation: Move the person to fresh air. If breathing is difficult, get medical attention.[5][6]

Disposal Operational Plan
Disposal of Sodium Dodecylbenzenesulfonate must be carried out in accordance with

federal, state, and local regulations.[5] It should never be poured down the drain or disposed of

in regular trash as a primary method in a laboratory setting.[7][8]

Step 1: Waste Characterization and Segregation

Identify the waste stream. Is it unused pure product, a solution, or contaminated debris from

a spill?

Keep Sodium Dodecylbenzenesulfonate waste segregated from incompatible materials,

such as strong oxidizing agents.[6]

Collect waste in containers that are chemically compatible, in good condition, and can be

securely sealed.[9][10] Plastic containers are often preferred.[7]

Step 2: Managing Spills For small spills of solid Sodium Dodecylbenzenesulfonate:

Evacuate non-essential personnel from the immediate area.[4]

Wearing full PPE, remove all sources of ignition.[4]

Carefully collect the powdered material using methods that avoid dust generation (e.g.,

gently sweeping or using a dustpan).[2][4]

Place the collected material into a sealed, clearly labeled container for hazardous waste.[4]

After the material is collected, decontaminate the area with water and ventilate the space.[4]
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Dispose of all cleanup materials (e.g., contaminated wipes, gloves) as hazardous waste.

Step 3: Bulk Waste Disposal For larger quantities, unused product, or contaminated solutions:

Store the waste in its original container or a compatible, tightly closed waste container.[6][10]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Sodium Dodecylbenzenesulfonate".[7][11]

Store the sealed container in a designated and secure Satellite Accumulation Area at or near

the point of generation.[7]

Arrange for collection by your institution's Environmental Health and Safety (EHRS)

department or a licensed chemical waste disposal company.[1][7]

Data Presentation: Hazard and Disposal Summary
The following table summarizes key quantitative and qualitative data for Sodium
Dodecylbenzenesulfonate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC325910250&productDescription=DODECYLBENZENESULFONIC+A+25KG&vendorId=VN00032119&countryCode=US&language=en
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1140886?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.youtube.com/watch?v=-yFjwIQf_Tw
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.tcichemicals.com/BE/en/sds/D0990_EU_6N.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1140886?utm_src=pdf-body
https://www.benchchem.com/product/b1140886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value / Information Source(s)

CAS Number 25155-30-0

Physical State Solid Powder [5]

GHS Hazard Class
Acute Toxicity, Oral (Category

4)

Skin Corrosion/Irritation

(Category 2)

Serious Eye Damage/Irritation

(Category 1/2A)

Aquatic Hazard, Acute

(Category 1)
[1]

Key Hazard Statements H302: Harmful if swallowed [1]

H315: Causes skin irritation [1]

H318/H319: Causes serious

eye damage/irritation
[1]

H400/H401: Very toxic/Toxic to

aquatic life
[1]

Primary Disposal Method

Entrust to a licensed

hazardous waste disposal

company.

[1]

Prohibited Disposal
Do not dispose of down the

drain or in general trash.
[7][8]

Container Type
Chemically compatible, sealed

containers.
[9][10]

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Sodium Dodecylbenzenesulfonate waste in a laboratory setting.
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Caption: Disposal workflow for Sodium Dodecylbenzenesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1140886?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/D0990_EU_6N.pdf
https://www.carlroth.com/medias/SDB-2X84-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM0MDB8YXBwbGljYXRpb24vcGRmfGFHSTNMMmhsWWk4NU1qRTJOamMxTkRFME1EUTJMMU5FUWw4eVdEZzBYMGRDWDBWT0xuQmtaZ3xjNThmNmY4Mzc3OGFhZjgwOWM3ZjM2YWI5M2I0NDhhNWYwMzc0Y2M1MGQ0MjMyZGQwOWYzYjk5MzczOTNkMTI5
https://chemical.kao.com/content/dam/sites/kao/chemical-kao-com/global/pdf/sustainability/saicm/article_05/SafetySummary_glen_LAS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1698.pdf
https://www.spectrumchemical.com/media/sds/D1064_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC325910250&productDescription=DODECYLBENZENESULFONIC+A+25KG&vendorId=VN00032119&countryCode=US&language=en
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.youtube.com/watch?v=-yFjwIQf_Tw
https://www.benchchem.com/product/b1140886#sodium-dodecylbenzenesulfonate-proper-disposal-procedures
https://www.benchchem.com/product/b1140886#sodium-dodecylbenzenesulfonate-proper-disposal-procedures
https://www.benchchem.com/product/b1140886#sodium-dodecylbenzenesulfonate-proper-disposal-procedures
https://www.benchchem.com/product/b1140886#sodium-dodecylbenzenesulfonate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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